Cas no 2940945-85-5 (5-Aminoquinoline-2-carboxylic acid;dihydrochloride)

• Product Name: 5-Aminoquinoline-2-carboxylic acid;dihydrochloride
• CAS No: 2940945-85-5
• MF: C₁₀H₁₀Cl₂N₂O₂
• MW: 261.104600429535
• CID: 6800743
• PubChem ID: 170907530
• Update Time: 2025-10-28

5-Aminoquinoline-2-carboxylic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2940945-85-5
• G15009
• 5-aminoquinoline-2-carboxylic acid;dihydrochloride
• 5-AMINOQUINOLINE-2-CARBOXYLIC ACID DIHYDROCHLORIDE
• 5-Aminoquinoline-2-carboxylic acid;dihydrochloride

• Inchi： 1S/C10H8N2O2.2ClH/c11-7-2-1-3-8-6(7)4-5-9(12-8)10(13)14;;/h1-5H,11H2,(H,13,14);2*1H
• InChI Key： VRHKCAJCLZMJND-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1=CC=C2C(=CC=CC2=N1)N)=O

Computed Properties

• Exact Mass: 260.0119330g/mol
• Monoisotopic Mass: 260.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-Aminoquinoline-2-carboxylic acid;dihydrochloride

5-Aminoquinoline-2-carboxylic Acid Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2940945-85-5, commonly referred to as 5-Aminoquinoline-2-carboxylic acid dihydrochloride, has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities. The molecule consists of a quinoline ring system with an amino group at position 5 and a carboxylic acid group at position 2, which are both critical for its functional properties. The dihydrochloride salt form further enhances its solubility and stability, making it suitable for various applications in drug development.

Recent advancements in chemical synthesis have enabled the efficient production of 5-Aminoquinoline-2-carboxylic acid dihydrochloride through a combination of classical organic synthesis techniques and modern catalytic methods. Researchers have explored various synthetic pathways, including the use of microwave-assisted synthesis and continuous flow reactors, to optimize the yield and purity of this compound. These methods not only improve the scalability of production but also reduce environmental impact, aligning with the principles of green chemistry.

The structural features of 5-Aminoquinoline-2-carboxylic acid dihydrochloride make it a promising candidate for drug discovery. The quinoline ring system is known for its ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. The amino group at position 5 contributes to hydrogen bonding capabilities, while the carboxylic acid group at position 2 enhances ionization properties, which are essential for membrane permeability and bioavailability. These characteristics have led to its exploration in anti-inflammatory, antitumor, and antimicrobial drug development.

Recent studies have highlighted the potential of 5-Aminoquinoline-2-carboxylic acid dihydrochloride as a lead compound in anticancer therapy. Preclinical research has demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs). Additionally, this compound has shown selective cytotoxicity against cancer cells while sparing normal cells, which is a critical attribute for antitumor agents. These findings underscore its potential as a novel chemotherapeutic agent.

In the realm of infectious diseases, 5-Aminoquinoline-2-carboxylic acid dihydrochloride has exhibited potent antimicrobial activity against a range of pathogens, including bacteria and fungi. Its mechanism of action involves disrupting cellular membranes and inhibiting essential metabolic pathways in microbial cells. This property makes it a valuable candidate for developing new-generation antibiotics, especially in light of the growing threat of antibiotic resistance.

Furthermore, 5-Aminoquinoline-2-carboxylic acid dihydrochloride has been investigated for its role in inflammation-related disorders. Experimental data suggest that this compound can modulate inflammatory cytokines and reduce oxidative stress, making it a potential therapeutic agent for conditions such as arthritis and neurodegenerative diseases. Its anti-inflammatory effects have been attributed to its ability to inhibit pro-inflammatory enzymes like cyclooxygenase (COX) and nitric oxide synthase (NOS).

The pharmacokinetic profile of 5-Aminoquinoline-2-carboxylic acid dihydrochloride has also been extensively studied to evaluate its suitability as an oral or parenteral drug delivery agent. Research indicates that this compound exhibits moderate absorption when administered orally and demonstrates reasonable bioavailability after intravenous administration. Its half-life is within an optimal range for therapeutic applications, suggesting that it could be dosed once or twice daily in clinical settings.

In terms of safety evaluation, preliminary toxicological studies have shown that 5-Aminoquinoline-2-carboxylic acid dihydrochloride has a favorable safety profile with no significant adverse effects observed at therapeutic doses. However, further long-term toxicity studies are required to confirm its safety for chronic use in humans.

The versatility of 5-Aminoquinoline-2-carboxylic acid dihydrochloride lies in its ability to serve as a scaffold for further chemical modifications. Researchers have explored various substitution patterns on the quinoline ring to enhance its pharmacokinetic properties or expand its therapeutic applications. For instance, substituting electron-withdrawing groups at specific positions has been shown to improve enzyme inhibitory activity or increase solubility.

Looking ahead, the integration of computational chemistry tools with experimental validation is expected to accelerate the development of derivatives based on 5-Aminoquinoline-2-carboxylic acid dihydrochloride. Machine learning algorithms can predict potential binding affinities with target proteins or identify novel biological pathways that this compound may influence.

In conclusion, 5-Aminoquinoline-2-carboxylic acid dihydrochloride represents a promising lead compound with diverse biological activities and therapeutic potential across multiple disease areas. Its unique structural features combined with recent advancements in synthesis and application make it a focal point for future research in drug discovery.